6-Fluoro-2-methylquinoline
Cat. No. B024327
M. Wt: 161.18 g/mol
InChI Key: GPIARMSVZOEZCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04400386
Procedure details
To 3.5 l of fuming sulfuric acid was added, with cooling, 600 g (3.73 moles) of 6-fluoroquinaldine in small portions. About 0.1 g of sodium nitrate was added to the mixture, followed by the dropwise addition of 261 ml of fuming red nitric acid over a six-hour period while maintaining the temperature at 5°-10° C. The mixture was stirred at 20° C. for sixteen hours, then poured into 3 gallons of ice. The mixture was basified with ammonium hydroxide with cooling. The precipitated solid was separated by filtration and dissolved in about two liters of warm toluene. The solution was dried over magnesium sulfate, filtered and evaporated to provide a yellow solid, 6-fluoro-5-nitroquinaldine, m.p. 105°-108° C., which was recrystallized from 1,2-dichloroethane. The structural assignment was confirmed by nuclear magnetic resonance and infrared spectral analyses.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
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S(=O)(=O)(O)O.[F:6][C:7]1[CH:8]=[C:9]2[C:14](=[CH:15][CH:16]=1)[N:13]=[C:12]([CH3:17])[CH:11]=[CH:10]2.[N+:18]([O-])([O-:20])=[O:19].[Na+].[N+]([O-])(O)=O.[OH-].[NH4+]>>[F:6][C:7]1[C:8]([N+:18]([O-:20])=[O:19])=[C:9]2[C:14](=[CH:15][CH:16]=1)[N:13]=[C:12]([CH3:17])[CH:11]=[CH:10]2 |f:2.3,5.6|
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Inputs
Step One
|
Name
|
|
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Quantity
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3.5 L
|
|
Type
|
reactant
|
|
Smiles
|
S(O)(O)(=O)=O
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Step Two
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Name
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|
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Quantity
|
600 g
|
|
Type
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reactant
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Smiles
|
FC=1C=C2C=CC(=NC2=CC1)C
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Step Three
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Name
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|
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Quantity
|
0.1 g
|
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Type
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reactant
|
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Smiles
|
[N+](=O)([O-])[O-].[Na+]
|
Step Four
|
Name
|
|
|
Quantity
|
261 mL
|
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Type
|
reactant
|
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Smiles
|
[N+](=O)(O)[O-]
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Step Five
[Compound]
|
Name
|
ice
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
|
Step Six
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
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[OH-].[NH4+]
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
20 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred at 20° C. for sixteen hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
with cooling
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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while maintaining the temperature at 5°-10° C
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
with cooling
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The precipitated solid was separated by filtration
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DISSOLUTION
|
Type
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DISSOLUTION
|
|
Details
|
dissolved in about two liters of warm toluene
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
The solution was dried over magnesium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated
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Outcomes
Product
|
Name
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|
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Type
|
product
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Smiles
|
FC=1C(=C2C=CC(=NC2=CC1)C)[N+](=O)[O-]
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
